Cas no 10236-16-5 (2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)-)

• Product Name: 2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)-
• CAS No: 10236-16-5
• Molecular Formula: C₂₂H₄₂O₂
• Molecular Weight: 338.5677
• MDL: MFCD00673238
• CID: 118456
• PubChem ID: 87558625

2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)- Properties

Names and Identifiers

• 2-Hexadecen-1-ol,3,7,11,15-tetramethyl-, 1-acetate, (2E,7R,11R)-
• Phytyl Acetate (cis- and trans- mixture)
• 3,7,11,15-TETRAMETHYL-2-HEXADECENYL ACETATE
• ACETIC ACID 3,7,11,15-TETRAMETHYL-2-HEXADECENYL ESTER
• PHYTOL ACETATE
• PHYTYL ACETATE
• trans-phytylacetate
• Acetic Acid 3,7,11,15-Tetramethyl-2-hexadecenyl Ester (cis- and trans- mixture)
• 3,7,11,15-Tetramethyl-2-hexadecenyl Acetate (cis- and trans- mixture)
• 5YJX2M386O
• (E)-Phytyl acetate
• (7R,
• 2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)-
• P1675
• J-000678
• CHEMBL593049
• (R-(R*,R*-(E)))-3,7,11,15-Tetramethylhexadec-2-enyl acetate
• Phytol, acetate
• JIGCTXHIECXYRJ-LTGZKZEYSA-N
• 3,7,11,15-Tetramethyl-acetate(2E)-2-hexadecen-1-ol
• Q67880053
• MFCD00673238
• [(E)-3,7,11,15-tetramethylhexadec-2-enyl] acetate
• CHEBI:180024
• 3,7,11,15-TETRAMETHYLHEXADEC-2-EN-1-YL ACETATE
• Acetic acid 3,7,11,15-tetramethyl-hexadec-2-enyl ester
• SCHEMBL215081
• 10236-16-5
• (2E)-3,7,11,15-tetramethylhexadec-2-en-1-yl acetate
• CS-0339787
• DTXSID90864239
• SB48302

• MDL： MFCD00673238
• InChIKey： JIGCTXHIECXYRJ-ILWBRPEASA-N
• Inchi： 1S/C22H42O2/c1-18(2)10-7-11-19(3)12-8-13-20(4)14-9-15-21(5)16-17-24-22(6)23/h16,18-20H,7-15,17H2,1-6H3/b21-16+/t19-,20-/m1/s1
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 338.31800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 338.318
• Heavy Atom Count: 24
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 6.93490
• PSA: 26.30000
• Refractive Index: 1.4540 to 1.4580
• Boiling Point: 405.5±14.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 184 °C
• FEMA: 4197 | PHYTYL ACETATE
• Color/Form: Not available
• Solubility: Not available
• Density: 0.87

2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)- Security Information

• RTECS：MM0675000
• Safety Term：RTECS MM0675000
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

2-Hexadecen-1-ol, 3,7,11,15-tetramethyl-, acetate, (2E,7R,11R)- Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids